Cas no 71335-02-9 (Benzyl(3-((9,10-dihydro-4-(isopropylamino)-9,10-dioxo-1-anthryl)amino)propyl)dimethylammonium acetate)

• Product Name: Benzyl(3-((9,10-dihydro-4-(isopropylamino)-9,10-dioxo-1-anthryl)amino)propyl)dimethylammonium acetate
• CAS No: 71335-02-9
• MF: C₃₁H₃₇N₃O₄
• MW: 515.643188238144
• CID: 574797
• PubChem ID: 3018100
• Update Time: 2025-04-19

Benzyl(3-((9,10-dihydro-4-(isopropylamino)-9,10-dioxo-1-anthryl)amino)propyl)dimethylammonium acetate Chemical and Physical Properties

Names and Identifiers

• Benzyl(3-((9,10-dihydro-4-(isopropylamino)-9,10-dioxo-1-anthryl)amino)propyl)dimethylammonium acetate
• benzyl[3-[[9,10-dihydro-4-[isopropylamino]-9,10-dioxo-1-anthryl]amino]propyl]dimethylammonium acetate
• benzyl-[3-[[9,10-dioxo-4-(propan-2-ylamino)anthracen-1-yl]amino]propyl]-dimethylazanium,acetate
• N-benzyl-N,N-dimethyl-3-({4-[(1-methylethyl)amino]-9,10-dioxo-9,10-dihydroanthracen-1-yl}amino)propan-1-aminium acetate
• 71335-02-9
• EINECS 275-341-3
• NS00091147

• Inchi： 1S/C29H33N3O2.C2H4O2/c1-20(2)31-25-16-15-24(26-27(25)29(34)23-14-9-8-13-22(23)28(26)33)30-17-10-18-32(3,4)19-21-11-6-5-7-12-21;1-2(3)4/h5-9,11-16,20H,10,17-19H2,1-4H3,(H-,30,31,33,34);1H3,(H,3,4)
• InChI Key： OZTCPSOOOSCJBT-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2=C(C=CC(=C21)NCCC[N+](C)(C)CC1C=CC=CC=1)NC(C)C)=O.[O-]C(C)=O

Computed Properties

• Exact Mass: 515.27861
• Monoisotopic Mass: 515.27840667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 9
• Complexity: 725
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 11
• XLogP3: nothing
• Topological Polar Surface Area: 98.3Ų

Experimental Properties

• PSA: 98.33